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Compound of Interest

Compound Name: Atr-IN-24

Cat. No.: B12373199 Get Quote

Introduction

Atr-IN-24 is a potent and specific inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR)

kinase, a critical regulator of the DNA damage response (DDR).[1][2][3] By targeting ATR, Atr-
IN-24 can sensitize cancer cells to DNA-damaging agents, making it a valuable tool for cancer

research and drug development. Accurate and consistent preparation of Atr-IN-24 stock

solutions is paramount for obtaining reproducible results in in vitro and in vivo experiments.

Dimethyl sulfoxide (DMSO) is the recommended solvent for reconstituting Atr-IN-24 due to its

ability to dissolve a wide range of organic molecules.[4][5] This document provides a detailed

protocol for the preparation, handling, and storage of Atr-IN-24 stock solutions in DMSO.

Key Compound Properties

A summary of the essential quantitative data for Atr-IN-24 is provided below. This information is

critical for accurate stock solution preparation.

Property Value Reference

Molecular Weight 418.49 g/mol [1][2][3]

Chemical Formula C₂₃H₂₆N₆O₂ [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4][6]

Appearance Solid / Powder [1]
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Experimental Protocol: Reconstitution of Atr-IN-24
This protocol details the steps to prepare a 10 mM stock solution of Atr-IN-24 in DMSO.

Calculations can be adjusted based on the desired final concentration.

Materials and Equipment

Atr-IN-24 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge

Sterile microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath

Calculations for a 10 mM Stock Solution

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of 10 mM Stock: Mass (mg) = 10 mM x 1 mL x 418.49 g/mol /

1000 = 4.185 mg
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Desired Stock
Concentration (mM)

Mass of Atr-IN-24 for 1 mL
Stock

Volume of DMSO to Add

1 0.419 mg 1 mL

5 2.092 mg 1 mL

10 4.185 mg 1 mL

20 8.370 mg 1 mL

50 20.925 mg 1 mL

Procedure

Preparation: Allow the vial of Atr-IN-24 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Pre-Handling: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.[6]

Weighing: Carefully weigh the desired amount of Atr-IN-24 powder (e.g., 4.185 mg for a 1

mL of 10 mM stock) and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-quality, anhydrous DMSO (e.g., 1 mL) to

the tube containing the powder.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, brief sonication in a water bath can aid dissolution.[6]

Visually inspect the solution against a light source to ensure no particulates are visible.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide

the stock solution into smaller, single-use aliquots in sterile cryogenic vials.[6]

Storage: Store the aliquots as recommended.

Storage and Stability

Proper storage is crucial to maintain the activity of the inhibitor.
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Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C ~3 years [2][6]

In DMSO -20°C ~1 month [2]

In DMSO -80°C ~6 months [2]

Workflow Visualization
The following diagram illustrates the key steps in the preparation of the Atr-IN-24 stock

solution.
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Caption: Workflow for Atr-IN-24 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

